Cas no 952480-22-7 (octahydrocyclopenta[c]pyrrol-4-amine)

• Product Name: octahydrocyclopenta[c]pyrrol-4-amine
• CAS No: 952480-22-7
• MF: C₇H₁₄N₂
• MW: 126.20
• MDL: MFCD12913245
• CID: 5113838
• Update Time: 2026-03-03

octahydrocyclopenta[c]pyrrol-4-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrol-4-amine, octahydro-
• octahydrocyclopenta[c]pyrrol-4-amine

• MDL： MFCD12913245
• Inchi： 1S/C7H14N2/c8-7-2-1-5-3-9-4-6(5)7/h5-7,9H,1-4,8H2
• InChI Key： HGOQIVARGHXIRS-UHFFFAOYSA-N
• SMILES： N1CC2C(N)CCC2C1

Computed Properties

• Exact Mass: 126.116
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Additional information on octahydrocyclopenta[c]pyrrol-4-amine

Introduction to Octahydrocyclopenta[c]pyrrol-4-amine (CAS No. 952480-22-7)

Octahydrocyclopenta[c]pyrrol-4-amine, a compound with the chemical identifier CAS No. 952480-22-7, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex bicyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The molecular framework of Octahydrocyclopenta[c]pyrrol-4-amine consists of a cyclopentane ring fused with a pyrrole ring, further substituted with an amine group at the 4-position. This structural motif is not only intriguing from a chemical perspective but also offers a unique platform for modulating biological targets.

The synthesis and characterization of Octahydrocyclopenta[c]pyrrol-4-amine have been subjects of extensive research, with methodologies being refined to achieve high yields and purity. The compound’s stereochemistry is particularly critical, as variations in the configuration can significantly influence its pharmacological properties. Advanced synthetic techniques, including catalytic hydrogenation and asymmetric transformations, have been employed to construct the desired stereocenter with high precision.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like Octahydrocyclopenta[c]pyrrol-4-amine. Studies have indicated that this molecule may exhibit a range of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial effects. These findings are particularly compelling given the increasing demand for multifunctional drugs that can address multiple therapeutic targets simultaneously.

The biological evaluation of Octahydrocyclopenta[c]pyrrol-4-amine has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, preliminary data suggest that it may inhibit certain kinases involved in cancer progression or modulate neurotransmitter systems relevant to neurological disorders. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

One of the most exciting aspects of Octahydrocyclopenta[c]pyrrol-4-amine is its versatility as a scaffold for drug design. By modifying its core structure or appending functional groups, chemists can generate derivatives with tailored properties. This flexibility has allowed researchers to explore different pharmacophores within the same framework, leading to the discovery of novel compounds with enhanced efficacy and reduced side effects. The synthesis of these derivatives often involves sophisticated organic transformations, showcasing the ingenuity of modern synthetic chemistry.

The development of computational tools has further accelerated the discovery process for compounds like Octahydrocyclopenta[c]pyrrol-4-amine. Molecular modeling and virtual screening techniques enable researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. These advancements have not only reduced the time required for drug discovery but also improved the success rate of lead optimization efforts.

In conclusion, Octahydrocyclopenta[c]pyrrol-4-amine (CAS No. 952480-22-7) stands out as a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing studies into its pharmacology and synthetic methodologies highlight its significance as a scaffold for developing new therapeutic agents. As research continues to uncover more about this molecule’s properties and applications, it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.